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Compound of Interest

Compound Name:
2-Chloro-3-fluorophenylboronic

acid

Cat. No.: B151092 Get Quote

Understanding the intrinsic properties of a chemical is the foundation of its safe management.

2-Chloro-3-fluorophenylboronic acid is a valuable reagent, often used as a building block in

organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.[1] However, its

structure necessitates a careful approach to disposal.

Chemical Profile and Hazard Summary
A thorough risk assessment begins with the information provided in the Safety Data Sheet

(SDS). The key data for 2-Chloro-3-fluorophenylboronic acid (CAS No. 871329-52-1) is

summarized below.

Property Data Source

CAS Number 871329-52-1 [2][3]

Molecular Formula C₆H₅BClFO₂ [3]

Appearance White to off-white solid [2]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[2]

GHS Pictogram Irritant (Xi) [3]

Storage Store under inert gas at 2-8°C [3]
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Expert Analysis of Hazards
The GHS classifications provided by the SDS are our starting point, but a deeper

understanding is crucial for safe handling.

Dermal and Ocular Hazards: The classifications "Causes skin irritation (Category 2)" and

"Causes serious eye irritation (Category 2)" indicate that direct contact can lead to

inflammation, redness, and discomfort.[2] Prolonged skin contact may cause more significant

issues, while eye contact can result in substantial, though reversible, damage. This

underscores the absolute requirement for appropriate Personal Protective Equipment (PPE)

at all times.

Halogenated Aromatic System: The presence of chlorine and fluorine atoms on the phenyl

ring places this compound in the category of halogenated organic waste. Halogenated

compounds are of particular environmental concern because their incineration can produce

dioxins and other persistent organic pollutants if not performed at sufficiently high

temperatures in specialized facilities. Therefore, they must never be mixed with non-

halogenated waste streams.

Boronic Acid Functionality: Boronic acids are Lewis acids, meaning they can accept a pair of

electrons.[4] This property makes them incompatible with strong bases. They are also known

to be susceptible to oxidation, a process that can generate organic radicals.[1] While

generally stable, they can form cyclic anhydrides (boroxines) upon dehydration.[5] This

reactivity profile demands careful segregation from incompatible chemicals in the waste

container.

Part 2: Pre-Disposal Operations: Ensuring Safety at
the Source
Proper disposal begins long before the waste container is full. It starts with implementing

correct procedures at the point of waste generation. This aligns with the principles of the

Occupational Safety and Health Administration (OSHA) Laboratory Standard, which mandates

the development of a Chemical Hygiene Plan (CHP) to minimize employee exposure to

hazardous chemicals.[6]

Required Personal Protective Equipment (PPE)
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Based on the hazard profile, the following PPE is mandatory when handling 2-Chloro-3-
fluorophenylboronic acid or its waste.

PPE Item Specification Rationale

Eye Protection

Safety glasses with side

shields or tight-sealing safety

goggles

Protects against dust particles

and splashes causing serious

eye irritation.[7]

Hand Protection
Nitrile gloves (or other

chemically resistant gloves)

Prevents skin contact that can

cause irritation.[8]

Body Protection Standard laboratory coat
Protects skin and personal

clothing from contamination.[9]

Engineering Controls
All handling of 2-Chloro-3-fluorophenylboronic acid, including weighing the solid and

preparing solutions, should be performed inside a certified chemical fume hood.[10] This

primary engineering control minimizes the inhalation of any airborne dust particles and contains

potential spills.

Waste Segregation: A Critical Decision
Segregating waste correctly is arguably the most critical step in the disposal process. Improper

segregation can lead to dangerous chemical reactions within the waste container and

dramatically increases the cost and complexity of disposal for the entire institution. The

following diagram outlines the decision-making process for waste generated from this

compound.
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Waste Containing
2-Chloro-3-fluorophenylboronic acid

Is the waste primarily solid? Is the waste primarily liquid?

Solid Halogenated
Organic Waste Container

Yes

Liquid Halogenated
Organic Waste Container

Yes

Contaminated Labware
(pipette tips, weigh paper, etc.)

Reaction Mixtures,
Solvent Rinses

Click to download full resolution via product page

Caption: Waste segregation decision tree for 2-Chloro-3-fluorophenylboronic acid.

Part 3: Step-by-Step Disposal Protocol
This protocol adheres to the U.S. Environmental Protection Agency's (EPA) Resource

Conservation and Recovery Act (RCRA), which governs hazardous waste management from

"cradle to grave."[11]

Step 1: Waste Classification
Any chemical waste must be evaluated to determine if it is hazardous.[12] 2-Chloro-3-
fluorophenylboronic acid, as a halogenated organic compound with irritant properties, must

be managed as hazardous waste. Do not dispose of this chemical or its containers in the

regular trash or down the drain.[13]

Step 2: Containerization of Waste
The choice of container and its proper labeling are mandated by federal and local regulations.

For Solid Waste (Unused reagent, contaminated wipes, etc.):
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Select Container: Use a wide-mouth, sealable container made of a compatible material

like high-density polyethylene (HDPE).

Labeling: Affix a university- or company-approved "Hazardous Waste" label to the

container before adding any waste.

Contents: Clearly write the full chemical name: "2-Chloro-3-fluorophenylboronic acid."

Do not use abbreviations. List any other solid components.

Collection: Place contaminated items (e.g., weigh boats, gloves, paper towels used for

cleanup) into the designated container.

Closure: Keep the container securely closed at all times except when adding waste.[12]

This is a common point of regulatory violation.

For Liquid Waste (Reaction residues, solvent rinses, etc.):

Select Container: Use a sealable, chemically compatible solvent waste container (e.g.,

HDPE carboy) designated for "Halogenated Organic Liquid Waste."

Labeling: As with solid waste, the container must be pre-labeled with a Hazardous Waste

tag.

Contents: List all components of the waste stream. For example: "Methanol, water, 2-
Chloro-3-fluorophenylboronic acid."

Collection: Carefully pour the liquid waste into the container using a funnel.

Closure: Always keep the container sealed when not in use.

Step 3: Managing Empty Containers
An "empty" chemical container can still pose a hazard and is subject to regulation.

Thorough Rinsing: To render a container "RCRA empty," it must be triple-rinsed.[14]

Collect Rinsate: The first rinse of a container that held 2-Chloro-3-fluorophenylboronic
acid must be collected and disposed of as hazardous liquid waste.[14] For best practice, it is
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advisable to collect all three rinses.

Container Disposal: Once triple-rinsed and air-dried in a fume hood, the original label must

be defaced or removed. The container can then typically be disposed of in the regular trash

or recycled, depending on institutional policy.

Step 4: Storage and Pickup
Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory. This area should be away from incompatible materials and

general traffic. Once a container is full, submit a chemical waste pickup request to your

institution's Environmental Health & Safety (EHS) department.

1. Hazard ID & Risk Assessment
(Review SDS)

2. Select PPE & Engineering Controls
(Gloves, Goggles, Fume Hood)

3. Segregate Waste Stream
(Halogenated Solid vs. Liquid)

4. Collect in Labeled Container
(Keep Closed)

5. Store in Satellite Accumulation Area

6. Request EHS Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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